4-(Chlorosulfonyl)phenyl isocyanate
Overview
Description
4-(Chlorosulfonyl)phenyl isocyanate (4-CPSI) is an organic compound that is widely used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It is a versatile reagent that can be used in a variety of reactions, including the synthesis of amines, alcohols, and other compounds. 4-CPSI is also used in the synthesis of polymers and other materials. In addition, 4-CPSI has been found to have a wide range of applications in scientific research, including the study of biochemical and physiological effects, as well as its use in laboratory experiments.
Scientific Research Applications
Synthesis of Amides
“4-(Chlorosulfonyl)phenyl isocyanate” is used in the preparation of amides . Amides are a type of organic compound that have wide applications in pharmaceuticals, polymers, and other chemical industries.
Preparation of Lactams
This compound is also employed in the synthesis of lactams . Lactams are cyclic amides, and they are important in the production of various polymers, including nylons.
Production of Triazocinones
Triazocinones can be synthesized using "4-(Chlorosulfonyl)phenyl isocyanate" . Triazocinones are a class of organic compounds that have potential applications in medicinal chemistry.
Synthesis of Chiral, Polyhydroxylated Piperidines
The compound is used in the regio- and diastereoselective introduction of a protected amino group in the synthesis of chiral, polyhydroxylated piperidines . These piperidines are important in medicinal chemistry as they are found in many natural products and pharmaceuticals.
Synthesis of Novel Sulfamides
“4-(Chlorosulfonyl)phenyl isocyanate” is used as a reagent during the synthesis of novel sulfamides . Sulfamides have potential applications in medicinal chemistry, particularly in the development of new drugs.
Mechanism of Action
Mode of Action
4-(Chlorosulfonyl)phenyl isocyanate, like other isocyanates, is highly reactive. It can undergo a variety of chemical reactions, including sulfonylation and carbamoylation .
Action Environment
The action of 4-(Chlorosulfonyl)phenyl isocyanate is likely to be influenced by a variety of environmental factors. For example, its reactivity may be affected by the pH and temperature of its environment. Additionally, its stability and efficacy may be influenced by the presence of other chemicals, particularly those with nucleophilic functional groups .
properties
IUPAC Name |
4-isocyanatobenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO3S/c8-13(11,12)7-3-1-6(2-4-7)9-5-10/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUXGCFRABSKGED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N=C=O)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50217863 |
Source
|
| Record name | p-Isocyanatobenzenesulphonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50217863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Chlorosulfonyl)phenyl isocyanate | |
CAS RN |
6752-38-1 |
Source
|
| Record name | 4-Isocyanatobenzenesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6752-38-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | p-Isocyanatobenzenesulphonyl chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006752381 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | p-Isocyanatobenzenesulphonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50217863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | p-isocyanatobenzenesulphonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.102 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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